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Technical Support Center: MOG (35-55) EAE
Induction

Welcome to the technical support guide for optimizing Myelin Oligodendrocyte Glycoprotein
(MOG) 35-55 peptide concentration for consistent Experimental Autoimmune
Encephalomyelitis (EAE) induction. As researchers, scientists, and drug development
professionals, achieving a robust and reproducible EAE model is paramount for generating
meaningful data. Variability in disease incidence and severity is a common challenge that can
often be traced back to suboptimal peptide concentration and related procedural
inconsistencies.

This guide is designed to provide you with field-proven insights and detailed troubleshooting
strategies in a direct question-and-answer format. We will delve into the causality behind
experimental choices, ensuring you not only follow steps but understand the critical scientific
principles that govern the success of your EAE model.
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Troubleshooting Guide: Common Issues &
Solutions

This section addresses the most frequent challenges encountered during EAE induction with
MOG (35-55).

Q1: Why am | seeing low or no EAE incidence in my
C57BL/6 mice?

Answer: This is one of the most common issues and can stem from several factors, often
related to suboptimal T cell activation and infiltration into the central nervous system (CNS).
Let's break down the likely causes:

« Insufficient MOG (35-55) Dose: The dose of MOG (35-55) is critical for priming an adequate
population of autoreactive T cells. While doses in the literature for C57BL/6 mice range from
50 ug to 300 pg per mouse, a dose that is too low will fail to break immune tolerance
effectively.[1][2] A researcher noted that using less than 100 pg of MOG peptide per mouse
dramatically decreased disease incidence and led to a much wider spread in the day of
onset.[3]

o Recommendation: If you are observing low incidence, the first step is to perform a dose-
titration study. Start with a concentration known to be effective, such as 200 p g/mouse ,
and test lower concentrations (e.g., 150 pg, 100 ug) to find the optimal dose for your
specific laboratory conditions and mouse supplier.[3][4]

e Poor Emulsion Quality: The MOG peptide must be emulsified in Complete Freund's Adjuvant
(CFA) to form a stable water-in-oil emulsion.[5][6] This emulsion acts as a depot, slowly
releasing the antigen and providing a sustained inflammatory signal necessary for T cell
activation.[7][8] If the emulsion is unstable ("breaks"), the antigen will be cleared too quickly,
resulting in poor immunization.

o Recommendation: A stable emulsion will be thick, white, and will not disperse when a drop
is placed into a beaker of water.[9] Thorough mixing, for example, by using two syringes
connected by a three-way stopcock for at least 10 minutes, is crucial for creating a stable
emulsion.[4][10]
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e Suboptimal Pertussis Toxin (PTX) Administration: PTX acts as an additional adjuvant and,
critically, facilitates the entry of pathogenic T cells across the blood-brain barrier.[7][8]
Incorrect dosage or timing of PTX injections is a frequent cause of EAE failure. PTX batches
can also vary in potency, affecting EAE development in a dose-dependent manner.[11]

o Recommendation: For C57BL/6 mice, a standard protocol involves two intraperitoneal
(i.p.) injections of PTX: one on the day of immunization (Day 0) and a second dose
approximately 24-48 hours later (Day 1 or 2).[4][7][9][10] Doses typically range from 75-
300 ng per injection.[9][12] It is highly advisable to titrate each new lot of PTX to determine
its optimal potency for consistent EAE induction in your hands.[11]

Q2: The clinical scores in my EAE mice are highly
variable. What's causing this?

Answer: Variability in disease severity, even among genetically identical mice, is a frustrating
issue that can mask the effects of experimental treatments.[13][14] Several factors can

contribute to this heterogeneity:

 Inconsistent Immunization Technique: Proper subcutaneous (s.c.) injection is vital for the
correct formation of the antigen depot.[7][8] If the emulsion is injected intradermally or leaks
from the injection site, the effective dose received by each mouse will vary.

o Recommendation: Inject the MOG/CFA emulsion subcutaneously at two sites on the upper
back, typically 0.1 mL per site.[7][15] To prevent leakage, keep the needle inserted in the
subcutaneous space for 10-15 seconds after depressing the plunger.[8][16] Ensure the
same, experienced person performs all immunizations for an experiment to minimize

technical variability.[7]

o Peptide Quality and Purity: The purity and integrity of the MOG (35-55) peptide are
paramount. A study comparing three commercially available MOG (35-55) peptides found
that the one with the highest purity (99.2%) and content (92.2%) induced EAE with 100%
incidence, while the others resulted in only 40% and 20% incidence, respectively.[17]
Residual counter-ions from synthesis, such as trifluoroacetic acid (TFA) versus acetate, can

also influence EAE development.[18]
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o Recommendation: Always source your MOG (35-55) peptide from a reputable
manufacturer that provides a certificate of analysis with purity data (ideally >95%).[19]
When reconstituting, use sterile, nuclease-free water or PBS and follow the manufacturer's
solubility guidelines precisely.[4]

» Mouse Stress and Environment: Stress can significantly impact EAE susceptibility.[7][16]
Factors like shipping stress, cage changes, noise, and handling can alter the immune
response and lead to inconsistent disease development.

o Recommendation: Allow mice to acclimate to their new environment for at least one to two
weeks before starting any procedures.[16] Handle mice consistently and minimize
environmental stressors throughout the experiment.

In-Depth Protocols & Methodologies
Protocol 1: MOG (35-55) Dose-Titration Study for EAE
Induction

This protocol outlines a systematic approach to determine the optimal peptide concentration for
consistent EAE induction in C57BL/6 mice.

Objective: To identify the lowest dose of MOG (35-55) that induces a consistent, robust EAE
clinical course (e.g., >80% incidence with a mean peak score of 2.5-3.5) in your facility.

Materials:
e Female C57BL/6 mice, 8-12 weeks old
e MOG (35-55) peptide (high purity, >95%)

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra (e.g., 4
mg/mL)[9]

e Pertussis Toxin (PTX)
» Sterile PBS and Water for Injection

e Syringes (1 mL and 3 mL) and needles (27G, 20G)
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e Three-way stopcock
Procedure:

o Group Allocation: Divide mice into at least four groups (n=8-10 mice per group).

[¢]

Group 1: 200 pg MOG (35-55) per mouse (High-dose control)

[e]

Group 2: 150 pg MOG (35-55) per mouse

o

Group 3: 100 pg MOG (35-55) per mouse

[¢]

Group 4: Vehicle Control (PBS/CFA emulsion)

o Peptide Reconstitution: On the day of immunization, reconstitute the lyophilized MOG (35-
55) peptide in sterile PBS to create stock solutions for each concentration. For example, to
achieve a final injection concentration of 200 pg in 100 pL of aqueous solution, you would
make a 2 mg/mL stock.[4]

e Emulsion Preparation:

[¢]

For each group, prepare a 1:1 water-in-oil emulsion of the MOG peptide solution and CFA.

[4]

o Draw the MOG solution into a 3 mL syringe and an equal volume of CFA into another 3 mL
syringe.

o Connect the two syringes with a three-way stopcock.

o Force the contents back and forth between the syringes for at least 10 minutes until a
thick, white, stable emulsion forms.[10]

o Quality Control: Test the emulsion stability by placing a small drop into a beaker of cold
water. It should remain as a cohesive droplet and not disperse.

e Immunization (Day 0):
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o Inject each mouse subcutaneously (s.c.) at two sites on the upper back/flanks with 100 pL
of the appropriate emulsion per site (total volume 200 pL per mouse).[7][9]

o Within 2 hours, administer the first dose of PTX (e.g., 200 ng) in 100 pL of PBS via
intraperitoneal (i.p.) injection.[9]

e PTX Boost (Day 2): Administer a second dose of PTX (e.g., 200 ng) in 100 puL PBS via i.p.
injection.[9][10]

e Monitoring and Scoring:
o Begin daily monitoring for clinical signs of EAE starting on Day 7 post-immunization.[7][9]

o Score mice daily using a standardized 0-5 scale. Blinded scoring is highly recommended
to prevent bias.[4][15]

o Record body weights daily, as weight loss often precedes clinical onset.[10]
e Data Analysis:

o Calculate the disease incidence, mean day of onset, and mean peak clinical score for
each group.

o Select the lowest MOG (35-55) concentration that provides consistent and robust disease
parameters according to your experimental needs.

Visualizing the Workflow

A clear understanding of the experimental sequence is crucial for success. The following
diagram illustrates the key decision points in optimizing your EAE induction protocol.
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Caption: Workflow for optimizing MOG (35-55) concentration for EAE induction.
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Frequently Asked Questions (FAQSs)

¢ Q: Can | use male C57BL/6 mice for MOG (35-55) EAE?

o A:Yes, EAE can be induced in male mice. However, female mice are more commonly
used as they tend to develop more severe and consistent disease, which mirrors the
higher incidence of MS in women. If using both sexes, they should be analyzed as
separate cohorts.

e Q: How should I store my MOG (35-55) peptide?

o A: Lyophilized peptide should be stored at -20°C or -80°C. Once reconstituted into a
solution, it is best to aliquot and store at -20°C to avoid repeated freeze-thaw cycles.[4]
The MOG/CFA emulsion can often be stored at 4°C for several days or even weeks prior
to immunization, but stability should be confirmed.[6][10]

e Q: What are the key differences in EAE induction for other mouse strains, like SJL?

o A: EAE susceptibility and the required antigen are highly dependent on the mouse strain's
MHC haplotype.[20] For example, SJL mice (H-2s) are typically immunized with a peptide
from proteolipid protein (PLP), such as PLP 139-151, to induce a relapsing-remitting form
of EAE.[16] MOG (35-55) is generally used for chronic EAE models in strains like C57BL/6
(H-2b).[13]

e Q: What does a failed emulsion look like?

o A: Afailed or "broken" emulsion will appear separated, with distinct aqueous and oll
phases. It may look thin and watery rather than thick and creamy. If a drop is placed in
water, it will disperse and create an oily film on the surface instead of holding its shape.

¢ Q: My mice develop skin ulcers at the injection site. Is this normal?

o A:Itis common for mice to develop bumps or granulomas at the injection sites 2-4 days
after injection.[8] In some cases (10-40% of mice), these can develop into sterile ulcers as
the body clears the emulsion. These usually heal on their own, but if they appear infected
or cause distress, the attending veterinarian should be consulted.[8]
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Troubleshooting Logic Diagram

When faced with inconsistent results, a logical diagnostic process is key. Use this decision tree
to pinpoint the source of your EAE induction issues.
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Caption: A decision tree for troubleshooting common EAE induction problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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